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Compound of Interest

Compound Name:
(14S,15R)-14-

deoxyoxacyclododecindione

Cat. No.: B15612175 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (14S,15R)-14-
deoxyoxacyclododecindione is not publicly available. This compound is a macrolactone and

has demonstrated potent biological activity. Therefore, it must be handled as a compound of

unknown toxicity, requiring a high level of precaution. The following guidance is based on best

practices for handling novel, potent, biologically active compounds in a research setting. A

thorough, lab-specific risk assessment must be conducted before any handling, storage, or

disposal.

Risk Assessment and Hazard Summary
Given its potent anti-inflammatory properties, (14S,15R)-14-deoxyoxacyclododecindione
should be presumed to be hazardous. The primary routes of exposure are inhalation of dust (if

in solid form), skin absorption, and ingestion.[1] In the absence of specific toxicological data, a

conservative approach using a control banding system is recommended to assign handling

precautions.[2]
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Hazard Parameter Assumed Classification & Rationale

Acute Toxicity

Category 1 or 2 (Assumed): As a potent

biological agent, accidental exposure could lead

to significant physiological effects.

Skin Corrosion/Irritation
Unknown: Assume potential for irritation.

Prolonged skin contact should be avoided.

Serious Eye Damage/Irritation
Unknown: Assume potential for serious irritation.

Direct eye contact must be prevented.

Specific Target Organ Toxicity

High Risk (Assumed): The compound is known

to inhibit STAT6 and Smad2/3 signaling

pathways.

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A multi-layered approach combining engineering controls, administrative procedures, and

personal protective equipment is essential for safe handling.

Engineering Controls
Engineering controls are the primary method for minimizing exposure.

Primary Containment: All manipulations of solid (14S,15R)-14-
deoxyoxacyclododecindione (e.g., weighing, aliquoting) and its concentrated solutions

must be conducted within a certified chemical fume hood, a glovebox, or a containment

isolator.[3][4] For highly potent compounds, a negative pressure environment is

recommended to prevent contaminants from escaping.[5]

Ventilation: Ensure adequate general laboratory ventilation to supplement primary

containment systems.

Personal Protective Equipment (PPE)
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PPE serves as the final barrier to exposure and must be worn at all times when handling the

compound.

Protection Type Required Equipment
Specifications and Best

Practices

Hand Protection
Double Nitrile or Neoprene

Gloves

Wear two pairs of powder-free

gloves.[6] The outer glove

should overlap the cuff of the

lab coat. Change gloves

immediately if contaminated

and every 30-60 minutes

during prolonged handling.[6]

Eye & Face Protection
Chemical Safety Goggles &

Face Shield

ANSI Z87.1-compliant safety

goggles are mandatory.[7] A

face shield must be worn over

goggles when there is any risk

of splashing.[3][8]

Body Protection
Fully-Buttoned Lab Coat or

Disposable Gown

A lab coat is the minimum

requirement. For handling

larger quantities or during

procedures with a higher risk

of contamination, a disposable,

back-closing gown is required.

[8]

Respiratory Protection
NIOSH-Approved Respirator (if

required)

Work should be confined to a

fume hood or isolator to

prevent the need for

respiratory protection.[3] If this

is not possible, a NIOSH-

approved respirator with

organic vapor and particulate

cartridges is necessary. A fit

test is required before use.[6]
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Experimental Protocols: Step-by-Step Handling
Procedure

Preparation:

Designate a specific area within the chemical fume hood for the procedure.

Cover the work surface with a disposable, plastic-backed absorbent pad.[9]

Assemble all necessary glassware, spatulas, and solvents.

Ensure a chemical spill kit is readily accessible.

Label a dedicated hazardous waste container.

Weighing the Solid Compound:

Perform all weighing operations inside the fume hood or other containment device.[3]

Use a tared container to minimize the need to transfer the solid material multiple times.

Handle the solid gently to avoid creating airborne dust.

Dissolving the Compound:

Slowly add the solvent to the solid to prevent splashing.

If heating or sonication is required, ensure the container is securely capped or properly

vented within the containment device.

Post-Handling Decontamination:

Wipe down all surfaces, glassware, and equipment with an appropriate solvent (e.g.,

ethanol, isopropanol), followed by soap and water.

Carefully fold the disposable bench liner inward and place it in the designated solid

hazardous waste container.
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Remove outer gloves, then inner gloves, and dispose of them in the hazardous waste

container.

Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan
All materials contaminated with (14S,15R)-14-deoxyoxacyclododecindione must be disposed

of as hazardous waste in accordance with institutional and local regulations.[3][10][11]

Waste Type Disposal Container Procedure

Solid Waste
Labeled, sealed, puncture-

proof container

Includes used gloves,

disposable gowns, pipette tips,

absorbent pads, and

contaminated glassware.[12]

Liquid Waste
Labeled, sealed, leak-proof

container

Includes unused solutions and

solvent rinsates. Do not mix

incompatible waste streams.

[10][11]

Sharps Waste
Labeled, puncture-proof

sharps container

Includes any needles or blades

contaminated with the

compound.[12]

Waste Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

full chemical name: "(14S,15R)-14-deoxyoxacyclododecindione".[11] Do not use

abbreviations.
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Caption: Workflow for handling potent compounds like (14S,15R)-14-
deoxyoxacyclododecindione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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